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Compound of Interest

Compound Name: 2-Chloro-4-(hydroxymethyl)phenol

Cat. No.: B008555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-4-
(hydroxymethyl)phenol, including its chemical and physical properties, safety and handling

information, potential synthetic routes, and a discussion of its anticipated biological activities

based on related phenolic compounds.

Chemical Identity and Properties
2-Chloro-4-(hydroxymethyl)phenol is a substituted phenolic compound. Its unique structure,

featuring a chlorine atom, a hydroxyl group, and a hydroxymethyl group on the benzene ring,

makes it a molecule of interest for further chemical synthesis and potential biological

applications.

Table 1: Chemical Identifiers for 2-Chloro-4-(hydroxymethyl)phenol
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Identifier Value

CAS Number 105960-29-0[1][2][3]

IUPAC Name 2-chloro-4-(hydroxymethyl)phenol[3]

Molecular Formula C₇H₇ClO₂[3]

Molecular Weight 158.58 g/mol [1][2][3]

InChI
InChI=1S/C7H7ClO2/c8-6-3-5(4-9)1-2-

7(6)10/h1-3,9-10H,4H2[3]

InChIKey KWFBSEGXKSQRCG-UHFFFAOYSA-N[1][2]

Canonical SMILES C1=CC(=C(C=C1CO)O)Cl

Synonyms 3-Chloro-4-hydroxybenzyl alcohol[3]

Table 2: Physicochemical Properties of 2-Chloro-4-(hydroxymethyl)phenol

Property Value

Physical Form Solid[1]

Monoisotopic Mass 158.0134572 Da[3]

XLogP3 1.3[3]

Polar Surface Area 40.5 Å²[3]

Purity Typically available at 97%[1]

Safety and Hazard Information
2-Chloro-4-(hydroxymethyl)phenol is classified as a hazardous substance. Appropriate

personal protective equipment (PPE), including gloves, protective clothing, and eye/face

protection, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or under a fume hood.

Table 3: GHS Hazard Classification for 2-Chloro-4-(hydroxymethyl)phenol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[3]

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation[3]

Pictograms: Danger[3]

Precautionary Statements: Users should consult the relevant Safety Data Sheet (SDS) for

comprehensive precautionary statements, first aid measures, and disposal information.

Experimental Protocols
Synthesis
A primary route for the synthesis of 2-Chloro-4-(hydroxymethyl)phenol involves the

hydroxymethylation of 2-chlorophenol. This reaction is an electrophilic aromatic substitution

where formaldehyde introduces a hydroxymethyl group onto the phenol ring.

Protocol: Hydroxymethylation of 2-Chlorophenol

Reactants: 2-chlorophenol and formaldehyde are the primary reactants. The reaction can be

catalyzed by either a base or an acid.

Reaction Conditions: The reaction of 2-chlorophenol with formaldehyde under basic or acidic

conditions facilitates the introduction of a hydroxymethyl group.

Directing Effects: The hydroxyl group of 2-chlorophenol is a strongly activating ortho-, para-

director, while the chlorine atom is a deactivating, ortho-, para-director. This directing effect

influences the position of the incoming hydroxymethyl group, likely resulting in a mixture of

isomers.
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Product: The desired 4-(hydroxymethyl) product is expected to be a component of the

resulting isomeric mixture.

Purification: Purification of the final product would likely involve techniques such as column

chromatography to separate the desired isomer from other byproducts.

Reactants Process Products

2-Chlorophenol Hydroxymethylation
(Acid/Base Catalyzed)

Formaldehyde

Isomeric Mixture

Purification
(e.g., Chromatography) 2-Chloro-4-(hydroxymethyl)phenol

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-4-(hydroxymethyl)phenol.

Analytical Characterization
While specific analytical protocols for 2-Chloro-4-(hydroxymethyl)phenol are not detailed in

the reviewed literature, standard analytical techniques for phenolic compounds can be applied

for its characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for

confirming the chemical structure, including the substitution pattern on the aromatic ring.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups, such as the O-H stretches of the phenolic and alcohol groups, and the C-

Cl stretch.

High-Performance Liquid Chromatography (HPLC): HPLC is a suitable method for assessing

the purity of the compound and for separating it from isomers and unreacted starting

materials.
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Mass Spectrometry (MS): MS would confirm the molecular weight and provide information

on the fragmentation pattern, further aiding in structure elucidation.

Biological Activity and Potential Signaling Pathways
Specific studies on the biological activity and signaling pathways of 2-Chloro-4-
(hydroxymethyl)phenol have not been identified in the current literature. However, the

broader class of phenolic compounds is well-known for a range of biological activities,

particularly antimicrobial properties.

The antimicrobial action of phenolic compounds is generally attributed to their ability to interact

with and disrupt microbial cells through various mechanisms:

Membrane Disruption: Phenolic compounds can damage the bacterial cytoplasmic

membrane, leading to the leakage of intracellular components and ultimately cell death.

Enzyme Inhibition: They can inhibit the activity of essential microbial enzymes.

Protein Denaturation: The hydroxyl group of phenols can form hydrogen bonds with proteins,

leading to their denaturation.

Given its structure, it is plausible that 2-Chloro-4-(hydroxymethyl)phenol could exhibit

antimicrobial activity. The presence of the chlorine atom may further modulate this activity.

Further research is required to elucidate the specific biological effects and potential

mechanisms of action of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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